Cas no 896363-61-4 (N'-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-N-butylethanediamide)

• Product Name: N'-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-N-butylethanediamide
• CAS No: 896363-61-4
• MF: C₂₅H₃₁FN₄O₄
• MW: 470.536449670792
• CID: 5911854
• PubChem ID: 18574712
• Update Time: 2025-10-23

N'-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-N-butylethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024661517
• N'-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-N-butylethanediamide
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-butyloxalamide
• N'-[2-(1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-N-butyloxamide
• F2573-0435
• 896363-61-4
• Ethanediamide, N1-[2-(1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)-1-piperazinyl]ethyl]-N2-butyl-
• N'-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-N-butylethanediamide

• Inchi： 1S/C25H31FN4O4/c1-2-3-10-27-24(31)25(32)28-16-21(18-8-9-22-23(15-18)34-17-33-22)30-13-11-29(12-14-30)20-7-5-4-6-19(20)26/h4-9,15,21H,2-3,10-14,16-17H2,1H3,(H,27,31)(H,28,32)
• InChI Key： ATWIJFJPMJHASD-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C2OCOC2=C1)N1CCN(C2=CC=CC=C2F)CC1)(=O)C(NCCCC)=O

Computed Properties

• Exact Mass: 470.23293364g/mol
• Monoisotopic Mass: 470.23293364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• pka: 12.59±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N'-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-N-butylethanediamide

Comprehensive Analysis of N'-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-N-butylethanediamide (CAS No. 896363-61-4): Structure, Applications, and Research Insights

The compound N'-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-N-butylethanediamide (CAS No. 896363-61-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzodioxole moiety, a fluorophenyl group, and a piperazine core makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential interactions with neurotransmitter systems, which could pave the way for novel therapeutic applications.

In recent years, the demand for highly specific bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. N'-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-N-butylethanediamide fits into this trend due to its modular structure, which allows for fine-tuning of pharmacological properties. The presence of the 2-fluorophenyl group, for instance, is known to enhance binding affinity to certain receptors, while the benzodioxol-5-yl fragment contributes to metabolic stability—a critical factor in drug design.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of CAS No. 896363-61-4 in neuroscience research?" Preliminary studies suggest that its piperazine-1-ylethyl backbone may interact with serotonin and dopamine receptors, making it a candidate for investigating mood disorders or cognitive enhancement. However, further in vivo and in vitro studies are required to validate these hypotheses. The compound’s butylethanediamide tail also opens doors for derivatization, enabling researchers to explore structure-activity relationships (SAR) systematically.

From a synthetic chemistry perspective, the preparation of N'-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-N-butylethanediamide involves multi-step organic reactions, including nucleophilic substitutions and amide couplings. The fluorophenylpiperazine segment, in particular, requires careful optimization to avoid side products. This complexity aligns with the growing interest in green chemistry and sustainable synthesis methods, as researchers seek to minimize waste and improve yields for such intricate molecules.

Another hot topic tied to this compound is its potential role in neuroprotection and anti-inflammatory pathways. With neurodegenerative diseases like Alzheimer’s and Parkinson’s becoming a global health priority, compounds featuring benzodioxole and piperazine motifs are increasingly scrutinized for their ability to modulate oxidative stress and neuroinflammation. While CAS No. 896363-61-4 has not yet been clinically tested, its structural analogs have shown promise in preclinical models, fueling optimism about its derivatives.

In summary, N'-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-N-butylethanediamide represents a fascinating case study at the intersection of medicinal chemistry and pharmacology. Its versatile scaffold, combined with the rising demand for targeted molecular probes, positions it as a valuable tool for both academic and industrial research. Future studies will likely focus on optimizing its pharmacokinetic profile and exploring its therapeutic potential in greater depth.